Cas no 2248259-81-4 (Ethyl 5-phenylthiomorpholine-3-carboxylate)

• Product Name: Ethyl 5-phenylthiomorpholine-3-carboxylate
• CAS No: 2248259-81-4
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 6599681
• PubChem ID: 137941407
• Update Time: 2025-10-28

Ethyl 5-phenylthiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248259-81-4
• Ethyl 5-phenylthiomorpholine-3-carboxylate
• EN300-6508645

• Inchi： 1S/C13H17NO2S/c1-2-16-13(15)12-9-17-8-11(14-12)10-6-4-3-5-7-10/h3-7,11-12,14H,2,8-9H2,1H3
• InChI Key： VALQTTSYTXZLMV-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OCC)NC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Additional information on Ethyl 5-phenylthiomorpholine-3-carboxylate

Ethyl 5-Phenylthiomorpholine-3-Carboxylate: A Comprehensive Overview

Ethyl 5-phenylthiomorpholine-3-carboxylate, with the CAS number 2248259-81-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds known for their diverse applications in drug design and material science. The structure of ethyl 5-phenylthiomorpholine-3-carboxylate consists of a thiomorpholine ring substituted with a phenyl group at position 5 and an ethoxycarbonyl group at position 3. This substitution pattern imparts unique chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of Ethyl 5-phenylthiomorpholine-3-carboxylate typically involves multi-step organic reactions, often starting from simpler precursors like thioureas or thioamides. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

One of the key areas where Ethyl 5-phenylthiomorpholine-3-carboxylate has garnered attention is its potential application in drug discovery. The thiomorpholine moiety is known to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have demonstrated that this compound can modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For example, a study published in *Journal of Medicinal Chemistry* revealed that Ethyl 5-phenylthiomorpholine-3-carboxylate exhibits potent inhibitory activity against β-secretase, an enzyme implicated in amyloid plaque formation in Alzheimer's disease.

In addition to its pharmacological applications, Ethyl 5-phenylthiomorpholine-3-carboxylate has also been explored for its role in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport layer in organic photovoltaic cells, where it has shown improved electron mobility compared to traditional materials. These findings suggest that Ethyl 5-phenylthiomorpholine-3-carboxylate could play a pivotal role in advancing next-generation electronic devices.

The physical properties of Ethyl 5-phenylthiomorpholine-3-carboxylate are also worth noting. The compound is typically a white crystalline solid with a melting point of approximately 140°C. Its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent studies have also highlighted its stability under physiological conditions, which is crucial for its potential use as a drug candidate.

From an environmental standpoint, the biodegradability and toxicity profile of Ethyl 5-phenylthiomorpholine-3-carbox